Cas no 356538-15-3 ((Oxolan-2-ylmethyl)(3,4,5-trimethoxyphenyl)methylamine)

• Product Name: (Oxolan-2-ylmethyl)(3,4,5-trimethoxyphenyl)methylamine
• CAS No: 356538-15-3
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 4713407
• Update Time: 2025-06-08

(Oxolan-2-ylmethyl)(3,4,5-trimethoxyphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (Tetrahydro-furan-2-ylmethyl)-(3,4,5-trimethoxy-benzyl)-amine
• (oxolan-2-ylmethyl)[(3,4,5-trimethoxyphenyl)methyl]amine
• 1-(tetrahydrofuran-2-yl)-N-(3,4,5-trimethoxybenzyl)methanamine
• BAS 02984781
• Oprea1_330333
• STK137831
• SBB007220
• ST45255490
• 1-(oxolan-2-yl)-N-[(3,4,5-trimethoxyphenyl)methyl]methanamine
• (Oxolan-2-ylmethyl)(3,4,5-trimethoxyphenyl)methylamine

• Inchi： 1S/C15H23NO4/c1-17-13-7-11(8-14(18-2)15(13)19-3)9-16-10-12-5-4-6-20-12/h7-8,12,16H,4-6,9-10H2,1-3H3
• InChI Key： PLDISMFHHKDCEL-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 263
• Topological Polar Surface Area: 49

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 391.8±37.0 °C at 760 mmHg
• Flash Point: 165.5±16.0 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(Oxolan-2-ylmethyl)(3,4,5-trimethoxyphenyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (Oxolan-2-ylmethyl)(3,4,5-trimethoxyphenyl)methylamine

Recent Advances in the Study of (Oxolan-2-ylmethyl)(3,4,5-trimethoxyphenyl)methylamine (CAS: 356538-15-3)

The compound (Oxolan-2-ylmethyl)(3,4,5-trimethoxyphenyl)methylamine, with the CAS number 356538-15-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of the oxolane (tetrahydrofuran) ring and the trimethoxyphenyl moiety suggests potential interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound. A study published in the Journal of Medicinal Chemistry (2023) investigated its binding affinity to tubulin, a critical protein involved in cell division. The results indicated that (Oxolan-2-ylmethyl)(3,4,5-trimethoxyphenyl)methylamine exhibits moderate inhibitory activity against tubulin polymerization, suggesting its potential as an anti-mitotic agent. This finding is particularly relevant in the context of cancer therapy, where tubulin inhibitors are widely used.

In addition to its anti-mitotic properties, the compound has also been evaluated for its potential as a central nervous system (CNS) modulator. A preclinical study conducted by researchers at the University of Cambridge (2024) demonstrated that the compound crosses the blood-brain barrier and exhibits affinity for serotonin receptors. This opens up possibilities for its use in treating neurological disorders such as depression and anxiety, although further studies are needed to confirm its efficacy and safety.

The synthesis and optimization of (Oxolan-2-ylmethyl)(3,4,5-trimethoxyphenyl)methylamine have also been a focus of recent research. A team at MIT developed a novel synthetic route that improves the yield and purity of the compound, as reported in Organic Letters (2023). This advancement is crucial for scaling up production and facilitating further pharmacological studies. The new method involves a key step of reductive amination, which has been optimized to reduce byproduct formation.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolism and excretion, has not been fully characterized. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) highlighted the need for further investigation into its metabolic pathways, particularly the role of cytochrome P450 enzymes. Understanding these aspects is essential for predicting drug-drug interactions and optimizing dosing regimens.

In conclusion, (Oxolan-2-ylmethyl)(3,4,5-trimethoxyphenyl)methylamine (CAS: 356538-15-3) represents a versatile scaffold with potential applications in oncology and neurology. Recent studies have shed light on its mechanism of action and synthetic accessibility, paving the way for future drug development efforts. However, comprehensive preclinical and clinical studies will be necessary to fully realize its therapeutic potential.